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Compound of Interest

Compound Name: Cyanacure

Cat. No.: B1207773

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and a detailed experimental
protocol for the use of Cyanacure as a curing agent for Adiprene L-100, a liquid urethane
prepolymer. This combination yields a strong, rubbery solid polyurethane suitable for a variety
of applications.

Introduction

Adiprene L-100 is a versatile liquid urethane polymer that, when cured with a suitable agent,
forms a durable elastomer with high tensile strength, resilience, and excellent resistance to
abrasion, oils, and solvents.[1] Cyanacure, an amine-based curing agent, serves as a safer
alternative to traditional curatives like 4,4'-methylene-bis-2-chloroaniline (MBCA, or MOCA),
which is a suspected carcinogen.[2] This document outlines the procedures for safely handling
these materials and for producing consistent, high-quality cured polyurethane elastomers.

Materials and Properties

A summary of the key materials and their relevant properties is provided below.

Adiprene L-100

Adiprene L-100 is a TDI-terminated polyether-based prepolymer. Its properties can vary slightly
between batches, so it is crucial to refer to the manufacturer's certificate of analysis for the
specific %NCO value of the lot being used.
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Property Value

Form Liquid

%NCO (Typical) 40-4.4

Viscosity Varies with temperature

Storage Store in a dry environment, away from moisture
Cyanacure

Cyanacure is an amine-based curing agent. It is important to source the technical data sheet
for the specific batch of Cyanacure to determine its amine equivalent weight for accurate
stoichiometric calculations.

Property Value

Form White or light tan powder
Odor Ester-like

Pot Life with Adiprene L-100 10 - 12 minutes
Recommended Max. Cure Temperature 90°C

Health and Safety Precautions

3.1. Adiprene L-100: This prepolymer contains a small amount of free toluene diisocyanate
(TDI), which is a sensitizer and can cause respiratory irritation. Always handle Adiprene L-100
in a well-ventilated area, preferably within a fume hood. Wear appropriate personal protective
equipment (PPE), including safety glasses, gloves, and a lab coat.

3.2. Cyanacure: As an amine-based compound, Cyanacure may cause skin and eye irritation.
Handle with the same level of care as Adiprene L-100, using appropriate PPE.

Experimental Protocol

This protocol details the manual mixing and curing process for Adiprene L-100 and Cyanacure.
For improved consistency and quality, especially in larger-scale production, a dynamic mixing
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system is recommended.[3]

Calculation of Mixing Ratio

The precise mixing ratio of Cyanacure to Adiprene L-100 is critical for achieving the desired
final properties. The ratio is determined by the stoichiometry of the isocyanate groups (-NCO)
in the Adiprene L-100 and the amine groups (-NH2) in the Cyanacure. The following formula
should be used to calculate the parts by weight of Cyanacure per 100 parts of Adiprene L-100

(phr):

« Amine Equivalent Weight of Cyanacure: Obtain this value from the supplier's technical data
sheet.

¢ %NCO of Adiprene L-100: Obtain this value from the supplier's certificate of analysis for the
specific lot.

e 42.02: The molecular weight of the NCO group.

 Stoichiometric Factor: This is typically between 90% and 105%. A factor of 95% is often a
good starting point for a balance of properties. Adjusting this factor can modify the hardness
of the cured material; a higher stoichiometric ratio generally results in a harder polyurethane.

[3]

Equipment and Materials

e Adiprene L-100 prepolymer

e Cyanacure curative

e Vacuum oven or desiccator

e Heating oven

e Mixing vessel (e.g., disposable plastic beaker)
e Stirring rod or mechanical mixer

e Mold (pre-treated with a mold release agent)

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://tojqih.net/journals/tojsat/articles/v09i02/v09i02-07.pdf
https://www.benchchem.com/product/b1207773?utm_src=pdf-body
https://www.benchchem.com/product/b1207773?utm_src=pdf-body
https://www.benchchem.com/product/b1207773?utm_src=pdf-body
https://www.benchchem.com/product/b1207773?utm_src=pdf-body
https://tojqih.net/journals/tojsat/articles/v09i02/v09i02-07.pdf
https://www.benchchem.com/product/b1207773?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

e Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure

e Preparation of Materials:
o Preheat the Adiprene L-100 to 80°C to reduce its viscosity.

o Place the required amount of Cyanacure in a separate container and heat in an oven to a
temperature that ensures it is dry and free-flowing.

o Preheat the mold to the curing temperature (e.g., 90°C).
o Degassing the Prepolymer:

o Place the heated Adiprene L-100 in a vacuum oven or desiccator connected to a vacuum
pump.

o Apply a vacuum to degas the prepolymer until bubbling subsides. This removes dissolved
gases that can cause voids in the final product.

e Mixing:
o Carefully weigh the degassed Adiprene L-100 into the mixing vessel.
o Weigh the calculated amount of Cyanacure and add it to the Adiprene L-100.

o Immediately begin mixing thoroughly but carefully to avoid introducing excessive air. A
mechanical mixer can be used for better consistency. The pot life is approximately 10-12
minutes, so this step must be completed efficiently.[2]

e Casting:
o Pour the mixture into the preheated and mold-released mold.

o If necessary, place the filled mold back under vacuum briefly to remove any air bubbles
introduced during mixing and pouring.

e Curing:
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o Place the mold in an oven preheated to the desired curing temperature. A typical curing
cycle is 2 hours at 93°C.[3] However, a maximum temperature of 90°C is also
recommended for Cyanacure.[2] The optimal time and temperature may need to be
determined experimentally based on the part size and desired properties.

o After the initial heat cure, a post-cure at a lower temperature or at room temperature for
several days may be beneficial to achieve ultimate physical properties.

e Demolding:

o Once the curing cycle is complete, allow the mold to cool to room temperature before
demolding the part.

Expected Results and Data Presentation

The properties of the cured polyurethane can be tailored by adjusting the stoichiometric ratio of

Cyanacure.
Property Typical Values
Hardness (Shore A) 84 (at a standard cure)[3]

88 - 92 (with increased Cyanacure ratio)[3]

Pot Life 10 - 12 minutes[2]
Cure Profile 2 hours at 93°C[3] or lower at 90°C[2]
Visualizations

Experimental Workflow
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Caption: Workflow for curing Adiprene L-100 with Cyanacure.
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Caption: Chemical reaction pathway for polyurethane formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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